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Compound of Interest

Compound Name: ONO4057

Cat. No.: B1677316 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the use of ONO-

4057, a potent and orally active leukotriene B4 receptor antagonist, with a particular focus on

its solubility and handling in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ONO-4057 stock solutions?

A1: DMSO is the recommended solvent for preparing stock solutions of ONO-4057 for most

research applications. It is a powerful organic solvent capable of dissolving a wide array of

organic compounds, including ONO-4057.

Q2: What is the solubility of ONO-4057 in DMSO?

A2: While specific quantitative solubility data can vary, ONO-4057 is readily soluble in DMSO.

Stock solutions of at least 10 mM can be prepared, which is sufficient for most experimental

needs.

Q3: How should I prepare a stock solution of ONO-4057 in DMSO?

A3: To prepare a stock solution, weigh the desired amount of ONO-4057 powder in a sterile,

amber, or clear glass vial. Add the calculated volume of pure, anhydrous DMSO to achieve the

target concentration. Ensure the compound is fully dissolved by gentle vortexing or swirling. For
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light-sensitive compounds, it is advisable to work in low-light conditions and use amber vials or

wrap clear vials in aluminum foil.

Q4: What is the maximum recommended final concentration of DMSO in my cell culture

experiments?

A4: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture

medium should be kept as low as possible, typically below 0.5%, with a preferred concentration

of 0.1% or lower.[1][2] It is crucial to include a vehicle control (medium with the same final

concentration of DMSO) in your experiments to account for any effects of the solvent itself.

Q5: How should I store my ONO-4057 DMSO stock solution?

A5: Once prepared, it is recommended to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[1] These aliquots should be stored at -20°C or

-80°C for long-term stability.[1]

Q6: What is the stability of ONO-4057 in DMSO at different storage temperatures?

A6: In solvent, ONO-4057 is generally stable for up to 6 months when stored at -80°C and for

up to 1 month at -20°C.[1] It is good practice to re-evaluate the efficacy of solutions stored for

longer periods.[1]
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Issue Possible Cause Recommended Solution

ONO-4057 powder is not

dissolving in DMSO.

- Insufficient solvent volume.-

Low-quality or hydrated

DMSO.- Compound has

degraded.

- Ensure the correct volume of

DMSO is added for the desired

concentration.- Use fresh,

anhydrous, research-grade

DMSO.- Gentle warming in a

water bath (e.g., to 37°C) may

aid dissolution, but be cautious

of potential compound

degradation.

Precipitate forms when diluting

the DMSO stock solution into

aqueous media.

- The compound is "crashing

out" due to a rapid change in

solvent polarity.- The final

concentration in the aqueous

buffer exceeds the

compound's solubility in that

medium.

- Perform a stepwise dilution of

the DMSO stock solution into

your aqueous medium.[1]-

Vigorously vortex or mix the

aqueous solution while adding

the DMSO stock to ensure

rapid and even dispersion.[2]-

Consider if the final

concentration is too high for

the aqueous buffer system.

Observed cytotoxicity in cell

culture experiments.

- The final DMSO

concentration is too high.- The

compound itself is cytotoxic at

the tested concentrations.

- Ensure the final DMSO

concentration is at a non-toxic

level (ideally ≤0.1%).[2][3]-

Run a dose-response curve for

ONO-4057 to determine its

cytotoxic threshold in your

specific cell line.- Always

include a vehicle control

(media with the same final

DMSO concentration) to

differentiate between

compound and solvent toxicity.

Inconsistent experimental

results.

- Repeated freeze-thaw cycles

of the stock solution.- Improper

storage of the stock solution.-

- Aliquot the stock solution into

single-use volumes to avoid

freeze-thaw cycles.[1]- Store
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Inaccurate pipetting of small

volumes of the stock solution.

aliquots at -80°C for long-term

stability.[1]- Use calibrated

pipettes and appropriate

techniques for handling small

volumes.

Experimental Protocols
Preparation of a 10 mM ONO-4057 Stock Solution in
DMSO

Materials:

ONO-4057 powder (Molecular Weight: 482.58 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance and pipettes

Procedure:

1. Calculate the required mass of ONO-4057. For 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 482.58 g/mol = 0.0048258 g = 4.83 mg

2. Carefully weigh 4.83 mg of ONO-4057 powder and place it in a sterile vial.

3. Add 1 mL of anhydrous DMSO to the vial.

4. Cap the vial and vortex gently until the powder is completely dissolved.

5. Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

6. Store the aliquots at -80°C.
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Dilution of ONO-4057 Stock Solution for Cell-Based
Assays

Objective: To prepare a working solution of 10 µM ONO-4057 in cell culture medium with a

final DMSO concentration of 0.1%.

Procedure:

1. Thaw a single aliquot of the 10 mM ONO-4057 stock solution in DMSO at room

temperature.

2. Perform a serial dilution. For example, to make a 1:1000 dilution:

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium.

3. Mix thoroughly by gentle pipetting or vortexing.

4. This working solution now contains 10 µM ONO-4057 and 0.1% DMSO.

5. This working solution can be further diluted in the culture medium to achieve lower

concentrations, while maintaining a final DMSO concentration of 0.1% or less.
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ONO-4057 Signaling Pathway Inhibition
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Caption: ONO-4057 acts as an antagonist to the BLT1 receptor, inhibiting LTB4-induced

signaling.
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Experimental Workflow: ONO-4057 Stock to Working Solution
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Caption: Workflow for preparing and using ONO-4057 solutions in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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